Cas no 1321901-45-4 (4-aminocarbonyl-2-thienylBoronic acid pinacol ester)

• Product Name: 4-aminocarbonyl-2-thienylBoronic acid pinacol ester
• CAS No: 1321901-45-4
• MF: C₅H₆BNO₃S
• MW: 170.982039928436
• MDL: MFCD31652768
• CID: 4583902
• Update Time: 2025-09-19

4-aminocarbonyl-2-thienylBoronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-aminocarbonyl-2-thienylBoronic acid pinacol ester（WS202999）
• 5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)THIOPHENE-3-CARBOXAMIDE
• 4-Aminocarbonyl-2-thienylBoronic acid pinacol ester
• 4-aminocarbonyl-2-thienylBoronic acid pinacol ester

• MDL： MFCD31652768
• Inchi： 1S/C5H6BNO3S/c7-5(8)3-1-4(6(9)10)11-2-3/h1-2,9-10H,(H2,7,8)
• InChI Key： PRRIBRXDYAYJKI-UHFFFAOYSA-N
• SMILES： B(C1SC=C(C(N)=O)C=1)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2